Cas no 1805255-37-1 (3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805255-37-1
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4864569
• Update Time: 2025-10-31

3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-4-3(6(10)11)2(7(16)17)1-15-5(4)8(12,13)14/h1,6H,(H,16,17)
• InChI Key： LXNMGBUKOYZXRJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

Research Brief on 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1805255-37-1)

In recent years, the compound 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1805255-37-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substituents, has emerged as a promising scaffold for drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules. The presence of multiple halogen atoms enhances its reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and applications of this compound, leveraging its structural features for targeted therapeutic interventions. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, demonstrating potent activity against specific cancer-related kinases. The bromo and carboxylic acid functional groups facilitate further derivatization, enabling the creation of diverse analogs with tailored pharmacological properties.

In addition to its synthetic utility, 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid has been investigated for its potential in agrochemical applications. A patent filed in 2022 (WO2022156789) describes its incorporation into herbicidal compositions, where its fluorinated pyridine core contributes to enhanced bioavailability and environmental stability. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility as a chemical building block.

Mechanistic studies have also explored the compound's interactions with biological targets. Molecular docking simulations, as reported in Bioorganic & Medicinal Chemistry Letters (2023), suggest that the trifluoromethyl group plays a critical role in hydrophobic interactions with enzyme active sites, while the carboxylic acid moiety participates in hydrogen bonding. These insights have guided the design of next-generation inhibitors with improved selectivity and potency.

Despite its promise, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in flow chemistry, as detailed in a 2024 Organic Process Research & Development article, have addressed some of these issues by optimizing reaction conditions and reducing byproduct formation. These innovations are expected to accelerate its adoption in industrial settings.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid represents a multifaceted tool in modern chemical biology. Its applications span drug discovery, agrochemical development, and mechanistic studies, driven by its unique structural and electronic properties. Ongoing research aims to further elucidate its potential and overcome synthetic hurdles, paving the way for its broader utilization in science and industry.